Cas no 116377-11-8 (Bicyclo[2.1.0]pentane,2-methylene-)

• Product Name: Bicyclo[2.1.0]pentane,2-methylene-
• CAS No: 116377-11-8
• MF: C₆H₈
• MW: 80.127721786499
• CID: 196563
• PubChem ID: 145521
• Update Time: 2025-04-19

Bicyclo[2.1.0]pentane,2-methylene- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.0]pentane,2-methylene-
• 1,2,5-Hexatriene
• hexa-1,2,5-triene
• KHQKGRVDIZQGHT-UHFFFAOYSA-N
• 3642-18-0
• 116377-11-8
• 1,2,5-Hexatrien

• Inchi： 1S/C6H8/c1-3-5-6-4-2/h3,6H,1-2,5H2
• InChI Key： KHQKGRVDIZQGHT-UHFFFAOYSA-N
• SMILES： C(C=C=C)C=C

Computed Properties

• Exact Mass: 80.06264
• Monoisotopic Mass: 80.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 74
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.688g/cm3
• Boiling Point: 73.9ºC at 760mmHg
• Flash Point: °C
• Refractive Index: 1.417
• PSA: 0
• LogP: 1.90360